Cas no 1416713-05-7 (2-Bromo-5-chloro-3-(Methylthio)pyridine)

• Product Name: 2-Bromo-5-chloro-3-(Methylthio)pyridine
• CAS No: 1416713-05-7
• MF: C₆H₅BrClNS
• MW: 238.532598257065
• MDL: MFCD22689911
• CID: 4782185
• Update Time: 2025-10-29

2-Bromo-5-chloro-3-(Methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-broMo-5-chloro-3-(Methylthio)pyridine
• BrC1=NC=C(C=C1SC)Cl
• 2-Bromo-5-chloro-3-(Methylthio)pyridine

• MDL： MFCD22689911
• Inchi： 1S/C6H5BrClNS/c1-10-5-2-4(8)3-9-6(5)7/h2-3H,1H3
• InChI Key： JIYZXEKLYMCDNF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)Cl)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 3
• Topological Polar Surface Area: 38.2

Additional information on 2-Bromo-5-chloro-3-(Methylthio)pyridine

Comprehensive Overview of 2-Bromo-5-chloro-3-(Methylthio)pyridine (CAS No. 1416713-05-7)

2-Bromo-5-chloro-3-(Methylthio)pyridine (CAS No. 1416713-05-7) is a specialized heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with bromo, chloro, and methylthio functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The growing demand for pyridine derivatives in modern chemistry has placed compounds like 2-Bromo-5-chloro-3-(Methylthio)pyridine at the forefront of synthetic innovation. Recent studies highlight its role in developing novel enzyme inhibitors and pesticide intermediates, addressing current challenges in healthcare and sustainable agriculture. The compound's reactivity patterns, particularly the bromo and chloro substituents, enable diverse cross-coupling reactions that are crucial for structure-activity relationship (SAR) studies.

From an analytical perspective, CAS 1416713-05-7 exhibits distinct spectroscopic properties that facilitate its identification in complex mixtures. Nuclear magnetic resonance (NMR) studies reveal characteristic shifts for the methylthio group (δ 2.5-2.7 ppm) and aromatic protons, while mass spectrometry typically shows a molecular ion cluster corresponding to its bromine and chlorine isotopes. These features make it particularly valuable for quality control in chemical manufacturing processes.

Environmental and safety considerations for handling 2-Bromo-5-chloro-3-(Methylthio)pyridine follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended during manipulation. Storage conditions typically involve protection from moisture and light at ambient temperature, with stability data indicating excellent shelf life when properly contained.

The synthetic versatility of 2-Bromo-5-chloro-3-(Methylthio)pyridine has led to its incorporation in numerous patent applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent literature describes its use in palladium-catalyzed amination reactions to create novel pharmacophores targeting resistant bacterial strains. This aligns with current scientific priorities to address antibiotic resistance through innovative chemical scaffolds.

Industrial scale production of CAS 1416713-05-7 typically involves sequential halogenation of 3-(methylthio)pyridine precursors, with process optimization focusing on yield improvement and waste reduction. Green chemistry approaches are being explored, including catalytic systems that minimize heavy metal residues. These advancements respond to the pharmaceutical industry's increasing emphasis on sustainable synthetic routes and reduced environmental impact.

Analytical method development for 2-Bromo-5-chloro-3-(Methylthio)pyridine has benefited from advances in chromatographic techniques. Modern HPLC methods utilizing core-shell particle columns can achieve baseline separation from related pyridine derivatives in under 5 minutes, significantly improving quality control throughput. Such methodologies are particularly valuable for contract manufacturing organizations (CMOs) handling multiple pyridine-based intermediates.

The global market for halogenated pyridine derivatives like 2-Bromo-5-chloro-3-(Methylthio)pyridine continues to expand, driven by pharmaceutical R&D investment and agricultural innovation. Market analyses project steady growth in this sector, particularly in Asia-Pacific regions where specialty chemical production capabilities are rapidly advancing. This compound's commercial significance is further enhanced by its role in synthesizing next-generation crop protection agents with improved environmental profiles.

Future research directions for CAS 1416713-05-7 include exploration of its metallorganic chemistry potential and applications in materials science. Preliminary studies suggest possible utility in ligand design for catalytic systems, particularly in asymmetric synthesis. Additionally, its electron-deficient pyridine core makes it an interesting candidate for developing novel electronic materials with specific charge transport properties.

For researchers sourcing 2-Bromo-5-chloro-3-(Methylthio)pyridine, verification of analytical data including HPLC purity (>98%), correct 1H NMR spectrum, and appropriate residual solvent levels is essential. Reputable suppliers typically provide comprehensive characterization data and stability information, which are critical for regulatory submissions in pharmaceutical applications. The compound's shelf life can be significantly extended when stored under inert atmosphere with proper desiccation.